Cas no 125365-17-5 (a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI))

• Product Name: a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI)
• CAS No: 125365-17-5
• MF: C₁₉H₃₂O₁₇
• MW: 532.44718837738
• CID: 146270
• PubChem ID: 3083052
• Update Time: 2025-04-19

a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trihydroxy-6-[5-hydroxy-6-(hydroxymethyl)-2-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxyoxane-2-carboxylic acid
• methyl 3-O-galactopyranosyl-2-O-(glucopyranosyluronic acid)mannopyranoside
• 2)]- (9CI)
• alpha-D-Mannopyranoside, methyl O-alpha-D-galactopyranosyl-(1-3)-O-(beta-D-glucopyranuronosyl-(1-2))-
• Me-3-Gpgpmp
• methyl hexopyranosyl-(1->3)-[hexopyranuronosyl-(1->2)]hexopyranoside
• 125365-17-5
• DTXSID70925110
• a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI)

• Inchi： 1S/C19H32O17/c1-31-19-15(36-18-12(28)9(25)10(26)14(35-18)16(29)30)13(7(23)5(3-21)33-19)34-17-11(27)8(24)6(22)4(2-20)32-17/h4-15,17-28H,2-3H2,1H3,(H,29,30)
• InChI Key： LOWQBZMGQPXYKM-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1C(C(CO)OC(C1OC1C(C(C(C(C(=O)O)O1)O)O)O)OC)O

Computed Properties

• Exact Mass: 532.16386
• Monoisotopic Mass: 532.16394955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5
• Topological Polar Surface Area: 275Ų

Experimental Properties

• PSA: 274.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides